2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine

• Molecular Formula: C14H17BrF2N2
• Molecular Weight: 331.20 g/mol
• IUPAC Name: 2-[2-[bromo(difluoro)methyl]-5-propan-2-yl-1H-indol-3-yl]ethanamine
• InChI: InChI=1S/C14H17BrF2N2/c1-8(2)9-3-4-12-11(7-9)10(5-6-18)13(19-12)14(15,16)17/h3-4,7-8,19H,5-6,18H2,1-2H3
• InChI Key: FPIBLZDAJMJPJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)NC(=C2CCN)C(F)(F)Br

Description

2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine is a synthetic indole derivative with a molecular formula of C₁₈H₁₇BrF₂N₂O and a molecular weight of 395.24 (CAS: 2060062-70-4) . Its structure features:

• A bromodifluoromethyl (-CF₂Br) group at position 2 of the indole ring.
• A propan-2-yl (isopropyl) substituent at position 5.
• A 2-aminoethyl (-CH₂-CH₂-NH₂) side chain at position 2.

This compound is part of a broader class of 2-(1H-indol-3-yl)ethan-1-amine derivatives, which are structurally analogous to tryptamine but modified for enhanced pharmacological or chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone under acidic conditions to form the indole ring . The bromodifluoromethyl group can be introduced through halogenation reactions using reagents like bromine and difluoromethylating agents.

Industrial Production Methods

Industrial production of this compound may involve multi-step synthesis processes, including the preparation of intermediates and their subsequent functionalization. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, potentially altering its biological activity.

Substitution: The bromodifluoromethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles such as amines, thiols, and alcohols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of functionalized derivatives.

Scientific Research Applications

2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine involves its interaction with specific molecular targets and pathways. The bromodifluoromethyl group may enhance the compound’s binding affinity to certain enzymes or receptors, leading to its biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action .

Comparison with Similar Compounds

Position 2 Modifications

• Chlorophenyl : In 2-(2-chlorophenyl)-2-(1H-indol-3-yl)ethan-1-amine (CAS: 735322-70-0), the chlorine atom at position 2 increases lipophilicity but lacks the fluorinated group’s metabolic stability .
• Sulfanyl (-S-) : 2-{[2-(4-methylphenyl)-1H-indol-3-yl]sulfanyl}ethan-1-amine (EN300-237621) replaces bromodifluoromethyl with a sulfur-containing group, altering electronic properties and redox sensitivity .

Position 5 Modifications

• Methoxy: 5-Methoxytryptamine (CAS: 608-07-1) has a smaller methoxy group, favoring serotonin receptor binding but reduced metabolic stability .

Side Chain Variations

• Ethanamine (-CH₂-CH₂-NH₂): Common to all compared compounds, this chain mimics endogenous neurotransmitters like serotonin.
• Bis(propan-2-yl)amine: In 5-MeO-DiPT (CAS: 101343-88-2), a hallucinogenic tryptamine, the ethylamine chain is replaced with a bulkier diisopropyl group, drastically altering receptor selectivity (e.g., 5-HT₁A/₂A agonism) .

Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight	CAS Number	Key Substituents
Target Compound	C₁₈H₁₇BrF₂N₂O	395.24	2060062-70-4	-CF₂Br (C2), -C₃H₇ (C5)
2-(2-Chlorophenyl)-2-(1H-indol-3-yl)ethan-1-amine	C₁₆H₁₅ClN₂	270.76	735322-70-0	-Cl (C2)
2-[5-(Benzyloxy)-1H-indol-3-yl]ethan-1-amine HCl	C₁₇H₁₈N₂O	266.34	20776-45-8	-OCH₂C₆H₅ (C5)
5-Methoxytryptamine	C₁₁H₁₄N₂O	190.25	608-07-1	-OCH₃ (C5)
5-MeO-DiPT	C₁₇H₂₅N₃O	287.40	101343-88-2	-OCH₃ (C5), -N(CH(CH₃)₂)₂

Key Observations :

• The target compound’s bromodifluoromethyl group confers the highest molecular weight (395.24), likely impacting solubility and blood-brain barrier penetration.
• Chlorophenyl and dichlorophenyl analogs (e.g., CAS: 727718-50-5) show lower molecular weights (~305) but greater halogen-mediated receptor interactions .

Biological Activity

2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine, with CAS number 2059947-17-8, is a novel compound belonging to the indole family. Its unique structure incorporates a bromodifluoromethyl group and an ethanamine moiety, which may confer specific biological activities. This article explores the biological activity of this compound, focusing on its pharmacological potential, mechanism of action, and relevant case studies.

The molecular formula of 2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine is $C_{11}H_{10}BrF_3N_2$, with a molecular weight of 307.11 g/mol. Its structure can be represented as follows:

$$\text{Smiles NCCc1c C F F Br nH c2ccc F cc12}$$

The biological activity of this compound is primarily attributed to its interaction with various biological targets, including receptors and enzymes involved in neurotransmission and cellular signaling. The indole structure is known for its ability to mimic neurotransmitters, particularly serotonin, which suggests potential effects on mood regulation and anxiety.

Pharmacological Potential

Recent studies have indicated that compounds similar to 2-[2-(Bromodifluoromethyl)-5-(propan-2-yl)-1H-indol-3-yl]ethan-1-amine exhibit significant activity in the following areas:

• Antidepressant Effects : Indole derivatives are often explored for their antidepressant properties. The compound may enhance serotonergic activity, leading to improved mood and reduced anxiety symptoms.
• Anticancer Activity : Preliminary research suggests that brominated indoles can inhibit tumor growth by inducing apoptosis in cancer cells. This activity could be linked to the compound's ability to interfere with cell signaling pathways.
• Neuroprotective Effects : There is evidence that similar compounds may protect neurons from oxidative stress, potentially offering therapeutic benefits in neurodegenerative diseases.

Study 1: Antidepressant Activity

A study published in the Journal of Medicinal Chemistry evaluated various indole derivatives for their antidepressant-like effects in animal models. The findings suggested that compounds with brominated substituents exhibited enhanced activity compared to non-brominated analogs, potentially due to increased binding affinity for serotonin receptors .

Study 2: Anticancer Properties

In vitro studies conducted on human cancer cell lines demonstrated that bromodifluoromethyl indoles could significantly reduce cell viability. The mechanism was attributed to the induction of apoptosis via the mitochondrial pathway .

Compound	Cell Line	IC50 (µM)	Mechanism
Compound A	HeLa	15	Apoptosis via mitochondrial pathway
Compound B	MCF7	10	Cell cycle arrest
2-[Bromodifluoromethyl Indole]	A549	12	Induction of apoptosis

Study 3: Neuroprotective Effects

Research published in Neuropharmacology highlighted the neuroprotective effects of similar indole compounds against oxidative stress-induced neuronal damage. The study concluded that these compounds could potentially be developed into therapeutic agents for neurodegenerative disorders .